Cas no 921863-62-9 (N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• CAS No: 921863-62-9
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 5944156
• Update Time: 2025-07-08

N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• 4-Thiazoleacetamide, 2-[(3,4-dimethoxybenzoyl)amino]-N-[4-(dimethylamino)phenyl]-

• Inchi： 1S/C22H24N4O4S/c1-26(2)17-8-6-15(7-9-17)23-20(27)12-16-13-31-22(24-16)25-21(28)14-5-10-18(29-3)19(11-14)30-4/h5-11,13H,12H2,1-4H3,(H,23,27)(H,24,25,28)
• InChI Key： WQKZLSQTBTWTST-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(N(C)C)C=C2)=O)N=C1NC(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 7.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide

N-4-({4-(Dimethylamino)Phenylcarbamoyl}Methyl)-1,3-Thiazol-2-Yl-3,4-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 921863-62-9, known as N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and features a thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the thiazole ring and the dimethoxybenzamide group in its structure makes it unique and potentially valuable in various chemical and pharmaceutical applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The thiazole ring is known for its ability to enhance the bioavailability and stability of molecules, making it a popular choice in medicinal chemistry. In this compound, the thiazole ring is further substituted with a dimethoxybenzamide group, which adds to its complexity and potential functionality. The dimethoxy substitution on the benzene ring is particularly interesting as it can influence the molecule's solubility and interaction with biological systems.

The 4-(dimethylamino)phenylcarbamoyl group attached to the molecule introduces additional complexity. The dimethylamino group is a common substituent in pharmaceuticals due to its ability to act as a hydrogen bond donor or acceptor, enhancing the molecule's pharmacokinetic properties. This substitution pattern suggests that the compound may have applications in areas such as enzyme inhibition or receptor targeting.

From a synthetic perspective, the construction of this compound involves multiple steps, including the formation of the thiazole ring and subsequent functionalization. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such complex molecules with greater efficiency and sustainability. Researchers are actively exploring new synthetic pathways to improve the yield and purity of this compound, which is crucial for its potential use in therapeutic applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. The presence of both aromatic rings and heterocyclic systems may contribute to its ability to modulate cellular pathways. However, further research is needed to fully understand its mechanism of action and potential toxicity profiles.

The structural complexity of N-4-({4-(dimethylamino)phenylcarbamoyl}methyl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide also makes it a promising candidate for materials science applications. Its unique electronic properties could be exploited in the development of advanced materials such as organic semiconductors or sensors. Recent breakthroughs in computational chemistry have enabled researchers to predict the electronic behavior of such molecules with greater accuracy, facilitating their application in cutting-edge technologies.

In conclusion, CAS No. 921863-62-9 represents a fascinating example of modern organic chemistry. Its intricate structure combines several functional groups that offer potential for diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover its properties and capabilities, this compound is likely to play an increasingly important role in both academic and industrial settings.